Methyl 4-(4-oxo-7-phenacyloxychromen-3-yl)oxybenzoate
Description
“Methyl 4-(4-oxo-7-phenacyloxychromen-3-yl)oxybenzoate” is a chemical compound with the molecular formula C25H18O7 . It’s available for purchase from various chemical suppliers.
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C25H18O7 . The exact structure would be determined by the arrangement of these atoms and the bonds between them.Physical And Chemical Properties Analysis
While specific physical and chemical properties weren’t available, such properties would typically include things like melting point, boiling point, solubility, and stability .Scientific Research Applications
Pharmaceuticals: Psoralen and UVA (PUVA) Therapy
Furocoumarin derivatives, which are structurally related to the compound , are used as active photosensitizers in PUVA therapy. This treatment is employed for various skin diseases, leveraging the biological activity of furocoumarins .
Organic Synthesis: Multicomponent Reaction Development
The compound’s synthesis involves multicomponent reactions, which are advantageous for creating complex molecules in a single synthetic stage. This method is significant for developing new pharmaceuticals and materials .
Material Science: Photosensitive Materials
Due to its photosensitizing properties, this compound could be used in the development of photosensitive materials that respond to light, useful in imaging technologies and light-sensitive switches .
Dermatology: Treatment of Skin Conditions
The compound’s potential for treating skin conditions extends beyond PUVA therapy. Its derivatives could be explored for treating psoriasis, eczema, and other dermatological conditions through topical applications .
Chemical Research: Synthesis of Bioactive Molecules
The compound serves as a precursor for synthesizing bioactive molecules. Its derivatives can exhibit various biological activities, which are valuable for medicinal chemistry research .
Cosmetics: Sunscreen Formulations
Given its UV-absorbing properties, this compound could be investigated for inclusion in sunscreen formulations. It may help in protecting the skin from harmful UV radiation .
Photodynamic Therapy: Cancer Treatment
The compound’s role as a photosensitizer suggests potential applications in photodynamic therapy for cancer treatment. It could be used to target and destroy cancer cells when activated by light .
Environmental Science: Photodegradation of Pollutants
The compound could be utilized in environmental science for the photodegradation of pollutants. Its ability to generate reactive oxygen species under light exposure can help break down harmful chemicals .
properties
IUPAC Name |
methyl 4-(4-oxo-7-phenacyloxychromen-3-yl)oxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18O7/c1-29-25(28)17-7-9-18(10-8-17)32-23-15-31-22-13-19(11-12-20(22)24(23)27)30-14-21(26)16-5-3-2-4-6-16/h2-13,15H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOJUQRNSMZHNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(=O)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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